Cas no 36568-17-9 (4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate)
36568-17-9 structure
Product Name:4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate
CAS No:36568-17-9
MF:C24H26O4
MW:378.460847377777
CID:921445
PubChem ID:54602316
Update Time:2025-04-19
4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate
- 1,4-Butylen-p-methylcinnamat
- NSC-102334
- DTXSID10713316
- 4-{[(2E)-3-(4-Methylphenyl)prop-2-enoyl]oxy}butyl (2Z)-3-(4-methylphenyl)prop-2-enoate
- 36568-17-9
- NSC102334
-
- Inchi: 1S/C24H26O4/c1-19-5-9-21(10-6-19)13-15-23(25)27-17-3-4-18-28-24(26)16-14-22-11-7-20(2)8-12-22/h5-16H,3-4,17-18H2,1-2H3/b15-13-,16-14+
- InChI Key: DDVVHQDKZTUZSV-VCFJNTAESA-N
- SMILES: O(C(/C=C\C1C=CC(C)=CC=1)=O)CCCCOC(/C=C/C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 378.18300
- Monoisotopic Mass: 378.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 4.89660
4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate Related Literature
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
36568-17-9 (4-[(E)-3-(4-methylphenyl)prop-2-enoyl]oxybutyl (Z)-3-(4-methylphenyl)prop-2-enoate) Related Products
- 7778-83-8(Propyl cinnamate)
- 7779-65-9(Isopentyl cinnamate)
- 103-36-6(Ethyl cinnamate)
- 7780-06-5(Isopropyl cinnamate)
- 20511-20-0(Ethyl 4-Methylcinnamate)
- 3487-99-8(Pentyl cinnamate)
- 122-67-8(2-Propenoic acid, 3-phenyl-, 2-methylpropyl ester)
- 122-69-0(2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester)
- 10032-08-3(Heptyl cinnamate)
- 1866-31-5(Allyl cinnamate)
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